3-Chloro-4-methyl-5-nitrobenzamide

• IUPAC Name: 3-chloro-4-methyl-5-nitrobenzamide
• InChI: InChI=1S/C8H7ClN2O3/c1-4-6(9)2-5(8(10)12)3-7(4)11(13)14/h2-3H,1H3,(H2,10,12)
• InChI Key: KURFLGIYRKBQHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)C(=O)N)[N+](=O)[O-]
• Molecular Formula: C8H7ClN2O3
• Molecular Weight: 214.60 g/mol
• CAS No.: 1092307-16-8

Description

3-Chloro-4-methyl-5-nitrobenzamide is a chemical compound with the empirical formula C8H7ClN2O3. It is a derivative of benzamide, which is an organic compound consisting of a carboxamide functional group attached to a benzene ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, dichlorobenzamide derivatives have been synthesized from reactions of arylamine compounds with 3,5-dichlorobenzoyl chloride. Another method involved the reaction of 3-chloro-4-methylaniline with 2-(3-nitrophenyl)-4H-benzo[1,3]oxazin-4-one in acetic acid as a solvent.

Molecular Structure Analysis

The molecular structure of similar compounds has been established by X-ray crystallography. For example, the structures of compounds 4 and 6 were established by X-ray crystallography. Compound 4 crystallizes in triclinic space group P ī, with a = 5.047 (18), b = 10.28 (4), c = 13.36 (5) Å, α = 107.59 (5)°, β = 93.55 (5)°, γ = 98.34 (5)°, and Z = 2.

Safety and Hazards

The safety data sheet for benzamide, a related compound, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.